Cas no 851509-26-7 (trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide)

Technical Introduction: trans-(2S,4R)-4-Fluoropyrrolidine-2-carboxamide is a fluorinated pyrrolidine derivative with a well-defined stereochemistry, making it a valuable chiral building block in pharmaceutical and agrochemical synthesis. The trans configuration and fluorine substitution at the 4-position enhance its metabolic stability and bioavailability, while the carboxamide group offers versatility for further functionalization. This compound is particularly useful in the design of protease inhibitors, CNS-active molecules, and other bioactive compounds due to its rigid pyrrolidine scaffold and fluorine’s electron-withdrawing effects. Its high enantiomeric purity ensures reproducibility in asymmetric synthesis applications. Suitable for research in medicinal chemistry and drug development, it meets stringent quality standards for synthetic intermediates.

trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide structure

851509-26-7 structure

Product Name:trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide

CAS No:851509-26-7

MF:C₅H₉FN₂O

MW:132.136164426804

MDL:MFCD19205724

CID:1025923

PubChem ID:55281179

Update Time:2025-10-14

trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- (2S,4R)-4-Fluoropyrrolidine-2-carboxamide
- (2S,4R)-4-Fluoro-2-pyrrolidinecarboxamide (ACI)
- 4-(4R)-Fluoro-2-(2S)-pyrrolidinecarboxamide
- rel-(2R,4S)-4-fluoropyrrolidine-2-carboxamide
- rac-(2R,4S)-4-Fluoropyrrolidine-2-carboxamide
- (4R)-4-Fluoro-L-prolinamide
- DTXSID70717370
- EN300-246260
- AKOS006338337
- Z1203582968
- SCHEMBL1025891
- 851509-26-7
- EN300-210432
- DB-327694
- trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide
- MDL： MFCD19205724
- Inchi： 1S/C5H9FN2O/c6-3-1-4(5(7)9)8-2-3/h3-4,8H,1-2H2,(H2,7,9)/t3-,4+/m1/s1
- InChI Key： UMTORPRXIWIVFS-DMTCNVIQSA-N
- SMILES： C([C@H]1NC[C@H](F)C1)(=O)N

Computed Properties

Exact Mass: 132.06989108g/mol
Monoisotopic Mass: 132.06989108g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 55.1Å²

trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide Pricemore >>

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